Cas no 60826-26-8 (3-Acetoxydodecane)

• Product Name: 3-Acetoxydodecane
• CAS No: 60826-26-8
• MF: C₁₄H₂₈O₂
• MW: 228.370924949646
• CID: 953595
• PubChem ID: 537256
• Update Time: 2025-04-19

3-Acetoxydodecane Chemical and Physical Properties

Names and Identifiers

• 3-Acetoxydodecane
• dodecan-3-yl acetate
• DTXSID20336919
• 1-Ethyldecyl acetate #
• ethyl methyl decyl formate
• 60826-26-8
• DB-315063
• SCHEMBL2351955

• Inchi： 1S/C14H28O2/c1-4-6-7-8-9-10-11-12-14(5-2)16-13(3)15/h14H,4-12H2,1-3H3
• InChI Key： UFPTVIVEVKFJOF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CC)CCCCCCCCC

Computed Properties

• Exact Mass: 228.208930132g/mol
• Monoisotopic Mass: 228.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų